Cas no 1360363-93-4 (tert-butyl hexahydro-5-methyl-6-oxo-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate)
1360363-93-4 structure
Product Name:tert-butyl hexahydro-5-methyl-6-oxo-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate
CAS No:1360363-93-4
MF:C13H22N2O3
MW:254.325383663177
CID:2110684
PubChem ID:101043326
Update Time:2024-03-01
tert-butyl hexahydro-5-methyl-6-oxo-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl hexahydro-5-methyl-6-oxo-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate
- tert-Butyl 5-methyl-6-oxohexahydro-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate
- CID 101043326
- 5-Methyl-6-oxo-octahydro-pyrrolo[3,4-c]pyridine-2-carboxylic acid tert-butyl ester
- 2H-Pyrrolo[3,4-c]pyridine-2-carboxylic acid, octahydro-5-methyl-6-oxo-, 1,1-dimethylethyl ester
- tert-butyl 5-methyl-6-oxo-1,3,3a,4,7,7a-hexahydropyrrolo[3,4-c]pyridine-2-carboxylate
-
- Inchi: 1S/C13H22N2O3/c1-13(2,3)18-12(17)15-7-9-5-11(16)14(4)6-10(9)8-15/h9-10H,5-8H2,1-4H3
- InChI Key: SKDJSNXOJQYKCN-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CC2CC(N(C)CC2C1)=O)=O
Computed Properties
- Exact Mass: 254.16304257g/mol
- Monoisotopic Mass: 254.16304257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8
- XLogP3: 0.6
Experimental Properties
- Density: 1.122±0.06 g/cm3(Predicted)
- Boiling Point: 382.7±35.0 °C(Predicted)
- pka: -0.48±0.20(Predicted)
tert-butyl hexahydro-5-methyl-6-oxo-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM500561-1g |
tert-Butyl5-methyl-6-oxohexahydro-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate |
1360363-93-4 | 98% | 1g |
$909 | 2023-01-01 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0139-100MG |
tert-butyl 5-methyl-6-oxo-1,3,3a,4,7,7a-hexahydropyrrolo[3,4-c]pyridine-2-carboxylate |
1360363-93-4 | 95% | 100MG |
¥ 1,485.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0139-250MG |
tert-butyl 5-methyl-6-oxo-1,3,3a,4,7,7a-hexahydropyrrolo[3,4-c]pyridine-2-carboxylate |
1360363-93-4 | 95% | 250MG |
¥ 2,376.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0139-500MG |
tert-butyl 5-methyl-6-oxo-1,3,3a,4,7,7a-hexahydropyrrolo[3,4-c]pyridine-2-carboxylate |
1360363-93-4 | 95% | 500MG |
¥ 3,960.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0139-1G |
tert-butyl 5-methyl-6-oxo-1,3,3a,4,7,7a-hexahydropyrrolo[3,4-c]pyridine-2-carboxylate |
1360363-93-4 | 95% | 1g |
¥ 5,940.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0139-5G |
tert-butyl 5-methyl-6-oxo-1,3,3a,4,7,7a-hexahydropyrrolo[3,4-c]pyridine-2-carboxylate |
1360363-93-4 | 95% | 5g |
¥ 17,820.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0139-100mg |
tert-butyl 5-methyl-6-oxo-1,3,3a,4,7,7a-hexahydropyrrolo[3,4-c]pyridine-2-carboxylate |
1360363-93-4 | 95% | 100mg |
¥1485.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0139-250mg |
tert-butyl 5-methyl-6-oxo-1,3,3a,4,7,7a-hexahydropyrrolo[3,4-c]pyridine-2-carboxylate |
1360363-93-4 | 95% | 250mg |
¥2376.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0139-500mg |
tert-butyl 5-methyl-6-oxo-1,3,3a,4,7,7a-hexahydropyrrolo[3,4-c]pyridine-2-carboxylate |
1360363-93-4 | 95% | 500mg |
¥3960.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0139-1g |
tert-butyl 5-methyl-6-oxo-1,3,3a,4,7,7a-hexahydropyrrolo[3,4-c]pyridine-2-carboxylate |
1360363-93-4 | 95% | 1g |
¥5940.0 | 2024-04-24 |
tert-butyl hexahydro-5-methyl-6-oxo-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
1360363-93-4 (tert-butyl hexahydro-5-methyl-6-oxo-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate) Related Products
- 1360364-12-0(tert-butyl 5-(cyclopropylmethyl)-hexahydro-6-oxo-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate)
- 1360364-17-5(tert-butyl 5-ethyl-hexahydro-6-oxo-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate)
- 923009-50-1(tert-butyl 1-oxo-2,9-diazaspiro[4.5]decane-9-carboxylate)
- 923009-51-2(Tert-butyl 2-ethyl-1-oxo-2,9-diazaspiro[4.5]decane-9-carboxylate)
- 923011-08-9(2,7-Diazaspiro[4.5]decane-7-carboxylic acid, 2-Methyl-1-oxo-, 1,1-diMethylethyl ester)
- 874218-02-7(1-Piperidinecarboxylic acid,4-[[[[1-[(1,1-dimethylethoxy)carbonyl]-3-pyrrolidinyl]methyl]amino]carbonyl]-, 1,1-dimethylethyl ester)
- 1251009-03-6(tert-Butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate)
- 1158750-91-4(Tert-Butyl 3-oxo-2,7-diazaspiro[4.5]decane-7-carboxylate)
- 937724-78-2(tert-Butyl 3-(pyrrolidine-1-carbonyl)piperidine-1-carboxylate)
- 169206-67-1(Tert-butyl 3-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent